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Compound of Interest

Compound Name: Barium bromide

Cat. No.: B227244 Get Quote

For researchers, scientists, and professionals in drug development, understanding the solubility

of inorganic compounds is paramount for a multitude of applications, from reaction kinetics to

formulation. This guide provides a detailed comparison of the aqueous solubility of two

common alkaline earth metal bromides: barium bromide (BaBr₂) and strontium bromide

(SrBr₂), supported by experimental data and standardized protocols.

Quantitative Solubility Data
The aqueous solubility of both barium bromide and strontium bromide is significantly

influenced by temperature. The following table summarizes the solubility of these two

compounds in grams per 100 grams of water at various temperatures.
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Temperature (°C)
Barium Bromide (BaBr₂)
Solubility ( g/100g H₂O)

Strontium Bromide (SrBr₂)
Solubility ( g/100g H₂O)

0 92.2 88

20 104 100

40 - 113

50 - -

60 - 135

80 - 175

100 - 222.5

Note: Some data points for Barium Bromide at higher temperatures were not readily available

in the referenced literature.

Experimental Protocol for Solubility Determination
The following is a standard laboratory procedure for determining the aqueous solubility of

inorganic salts like barium bromide and strontium bromide as a function of temperature.

Objective: To determine the concentration of a saturated solution of barium bromide or

strontium bromide in water at various temperatures.

Materials:

Barium bromide (BaBr₂) or Strontium bromide (SrBr₂)

Distilled or deionized water

Heating plate with magnetic stirring capability

Temperature probe or thermometer

Water bath
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Analytical balance

Volumetric flasks and pipettes

Drying oven

Evaporating dish

Procedure:

Preparation of Saturated Solutions: For each desired temperature, add an excess amount of

the salt to a known volume of distilled water in a sealed container.

Equilibration: Place the containers in a constant temperature water bath equipped with a

stirrer. Allow the solutions to equilibrate for a sufficient period (typically 24-48 hours) to

ensure saturation. Continuous stirring is necessary to facilitate the dissolution process.

Sample Withdrawal: Once equilibrium is reached, cease stirring and allow the undissolved

solid to settle. Carefully withdraw a known volume of the clear supernatant liquid using a pre-

heated pipette to prevent crystallization upon cooling.

Gravimetric Analysis: Transfer the withdrawn sample to a pre-weighed evaporating dish.

Determine the mass of the solution.

Drying: Heat the evaporating dish in a drying oven at a suitable temperature (e.g., 110°C)

until all the water has evaporated and a constant mass of the dry salt is obtained.

Calculation of Solubility: The solubility is calculated as the mass of the dry salt per 100

grams of water.

Safety Precautions: Barium compounds are toxic. Appropriate personal protective equipment

(PPE), including gloves and safety glasses, should be worn at all times. All procedures should

be carried out in a well-ventilated laboratory.

Visualization of Concepts
To illustrate the relationship between the key elements of this guide, the following diagrams

have been generated using Graphviz.
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Solubility Comparison

Barium Bromide (BaBr₂)

Aqueous Solubility

Strontium Bromide (SrBr₂)

Temperature Dependence
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Logical relationship between the compared compounds and solubility.
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Experimental workflow for determining solubility.
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Discussion
Based on the available data, both barium bromide and strontium bromide are highly soluble in

water. At lower temperatures (0°C and 20°C), barium bromide exhibits slightly higher solubility

than strontium bromide. However, as the temperature increases, the solubility of strontium

bromide increases more significantly, surpassing that of barium bromide. This trend suggests

that the dissolution of strontium bromide is a more endothermic process compared to barium
bromide.

The choice between these two compounds in a particular application may, therefore, depend

on the operational temperature. For applications requiring high concentrations at or near room

temperature, barium bromide might be slightly advantageous. Conversely, for processes

conducted at elevated temperatures where maximum solubility is desired, strontium bromide

would be the superior choice.

It is crucial for researchers to consult reliable, experimentally verified data, such as that

presented here, to make informed decisions in their work. The provided experimental protocol

offers a standardized method for generating such data in-house if required.

To cite this document: BenchChem. [A Comparative Analysis of Barium Bromide and
Strontium Bromide Solubility]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b227244#comparing-the-solubility-of-barium-bromide-
and-strontium-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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